Cas no 27867-47-6 (2-Amino-3-formylbenzoic acid)

2-Amino-3-formylbenzoic acid structure

Product Name:2-Amino-3-formylbenzoic acid

CAS No:27867-47-6

Molecular Formula:C₈H₇NO₃

Molecular Weight:165.14608

MDL:MFCD06796555

CID:251483

PubChem ID:19821419

2-Amino-3-formylbenzoic acid Properties

Names and Identifiers

- 2-Amino-3-formylbenzoic acid
- Benzoic acid,2-amino-3-formyl-
- Benzoic acid,2-amino-3-formyl
- 2-Amino-3-formylbenzoicacid
- FT-0638728
- AS-36631
- 2-amino-3-formyl-benzoic acid
- DTXSID60600323
- EN300-197855
- CS-0171033
- A13746
- MFCD06796555
- AC-9123
- AKOS006345969
- 2-amino-3-formylbenzoic acid, AldrichCPR
- 27867-47-6
- SCHEMBL25273832
- DB-020394
- +Expand
- MDL： MFCD06796555
- InChIKey： VENQUFMWOGHOCF-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7NO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-4H,9H2,(H,11,12)
- SMILES： C1=CC(=C(C(=C1)C(=O)O)N)C=O

Computed Properties

Exact Mass: 165.04300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 165.043
Heavy Atom Count: 12
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 80.4A^2

Experimental Properties

LogP: 1.36070
PSA: 80.39000
Boiling Point: 374.6°Cat760mmHg
Flash Point: 180.4°C
Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.424

2-Amino-3-formylbenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007KAA-250mg	2-Amino-3-formylbenzoic acid	27867-47-6	95%	250mg	$227.00	2024-05-07
A2B Chem LLC	AD52082-250mg	2-Amino-3-formylbenzoic acid	27867-47-6	95%	250mg	$197.00	2024-04-20
abcr	AB168728-250 mg	2-Amino-3-formylbenzoic acid, 95%; .	27867-47-6	95%	250 mg	€326.00	2023-07-20
Alichem	A019094890-250mg	2-Amino-3-formylbenzoic acid	27867-47-6	95%	250mg	$194.93	2023-09-02
Ambeed	A569999-1g	2-Amino-3-formylbenzoic acid	27867-47-6	95%	1g	$429.0
AstaTech	55044-0.25/G	2-AMINO-3-FORMYLBENZOIC ACID	27867-47-6	95%	0.25g	$172	2023-09-17
Chemenu	CM152956-1g	2-Amino-3-formylbenzoic acid	27867-47-6	95%	1g	$384	2024-07-28
Crysdot LLC	CD12089071-1g	2-Amino-3-formylbenzoic acid	27867-47-6	95+%	1g	$407	2024-07-24
Enamine	EN300-197855-0.05g	2-amino-3-formylbenzoic acid	27867-47-6		0.05g	$395.0	2023-09-16
Fluorochem	040239-250mg	2-Amino-3-formylbenzoic acid	27867-47-6	97%	250mg	￡194.00	2022-03-01

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27867-47-6 (2-Amino-3-formylbenzoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:27867-47-6)2-Amino-3-formylbenzoic acid

Purity:99%

Quantity:1g

Price($):386.0